Cas no 128-37-0 (Butylated hydroxytoluene)

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Butylated Hydroxytoluene (BHT) - A Comprehensive Overview

Butylated hydroxytoluene, commonly abbreviated as BHT and identified by the CAS number CAS No. 128-37-0, is a widely recognized synthetic antioxidant that has found extensive applications across various industries. This compound, chemically known as 2,6-di-tert-butyl-4-methylphenol, plays a pivotal role in stabilizing and preserving products by preventing oxidative degradation. In this article, we delve into the latest research findings, applications, and safety considerations surrounding BHT, providing a comprehensive understanding of its significance in modern chemistry and industry.

The chemical structure of BHT is characterized by a phenol ring with three bulky substituents: two tert-butyl groups at positions 2 and 6, and a methyl group at position 4. This configuration imparts exceptional stability to the molecule, making it highly effective in neutralizing free radicals that cause oxidation. Recent studies have highlighted the ability of BHT to scavenge reactive oxygen species (ROS), thereby extending the shelf life of products in which it is incorporated.

BHT is extensively used in the food industry as a food additive to prevent rancidity in fats and oils. Its effectiveness in stabilizing food products has been corroborated by numerous studies, which demonstrate its ability to inhibit lipid oxidation and maintain the sensory properties of foods. Moreover, advancements in nanotechnology have led to the development of encapsulated forms of BHT, enhancing its efficacy while reducing potential migration into food matrices.

In addition to its role in food preservation, BHT has found applications in the cosmetic and pharmaceutical industries. Its antioxidant properties make it an ideal ingredient in skincare products, where it helps protect against UV-induced damage and oxidative stress. Recent research has explored the use of BHT in combination with other antioxidants to create synergistic effects, further enhancing its protective capabilities.

The environmental impact of BHT has also been a focus of recent studies. While it is generally considered safe for human consumption at regulated levels, concerns have been raised regarding its persistence in the environment. Research indicates that under certain conditions, such as high temperatures or prolonged exposure to light, BHT can degrade into potentially harmful byproducts. However, advancements in waste management and biodegradation techniques are being explored to mitigate these risks.

From a regulatory standpoint, the use of BHT strong> is strictly monitored by international food safety authorities such as the FDA and EFSA. These organizations have established maximum permissible levels for its inclusion in food products based on extensive toxicological studies. Recent research has further validated these safety thresholds, providing reassurance regarding the controlled use of < strong>BHT< / strong>.

In conclusion, butylated hydroxytoluene (< strong>BH T< / strong>) remains a cornerstone of modern antioxidant technology, with ongoing research continually expanding its applications and refining its usage practices. As industries strive for sustainable and efficient solutions, the role of this versatile compound will undoubtedly evolve further.

• 63452-61-9(4-tert-butyl-2-ethylphenol)
• 64502-99-4(2,6-Di-(tert-butyl-d9)-4-methylphenol-3,5-d2,OD)
• 6287-47-4(Phenol,2,4-bis(1,1-dimethylethyl)-6-ethyl-)
• 6858-01-1(1,3-Ditert-butyl-2-lambda1-oxidanyl-5-methylbenzene)
• 5427-03-2(Phenol,2,6-bis(1,1-dimethylethyl)-4-(1-methylethyl)-)
• 22791-95-3(Phenol,2-(1,1-dimethylethyl)-6-(1-methylethyl)-)
• 7597-97-9(Phenol,2-(1,1-dimethylethyl)-4-(1-methylethyl)-)
• 60083-44-5(2,6-DTBP)
• 2525-39-5(Phenoxy, 2,4,6-tris(1,1-dimethylethyl)-)
• 25567-40-2(Phenol,(1,1-dimethylethyl)-4-methyl-)